Cas no 1354800-14-8 (Azetidine, 3-cyclopropyl-3-methoxy-)

• Product Name: Azetidine, 3-cyclopropyl-3-methoxy-
• CAS No: 1354800-14-8
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5799493
• Update Time: 2025-05-25

Azetidine, 3-cyclopropyl-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-cyclopropyl-3-methoxy-

• Inchi： 1S/C7H13NO/c1-9-7(4-8-5-7)6-2-3-6/h6,8H,2-5H2,1H3
• InChI Key： MAHRLGFCKXPJMD-UHFFFAOYSA-N
• SMILES： N1CC(C2CC2)(OC)C1

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 161.1±33.0 °C(Predicted)
• pka: 9.62±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on Azetidine, 3-cyclopropyl-3-methoxy-

Exploring the Potential of Azetidine, 3-cyclopropyl-3-methoxy- (CAS No. 1354800-14-8) in Modern Pharmaceutical Research

The compound Azetidine, 3-cyclopropyl-3-methoxy- (CAS No. 1354800-14-8) has garnered significant attention in recent years due to its unique structural properties and potential applications in drug discovery. As a four-membered nitrogen-containing heterocycle, azetidine derivatives like this one are increasingly being explored for their ability to modulate biological targets with high specificity. The presence of both cyclopropyl and methoxy substituents on the azetidine ring introduces intriguing steric and electronic effects that can influence molecular interactions.

Recent trends in pharmaceutical research highlight a growing interest in small-ring heterocycles, with particular focus on their role as bioisosteres for more common functional groups. The 3-cyclopropyl-3-methoxy azetidine scaffold represents an excellent example of this trend, offering potential advantages in terms of metabolic stability and target binding affinity. Researchers are particularly interested in how the constrained geometry of this compound might enable selective interactions with biological targets that are difficult to address with more flexible structures.

The synthesis and characterization of CAS 1354800-14-8 has become a subject of interest in organic chemistry circles, with multiple synthetic routes being explored to optimize yield and purity. Modern techniques such as flow chemistry and photocatalysis are being applied to the preparation of this and related azetidine derivatives, reflecting the pharmaceutical industry's push toward more sustainable and efficient synthetic methodologies. The compound's physicochemical properties, including its logP, solubility, and stability under various conditions, are currently being characterized to better understand its drug-like qualities.

In the context of current therapeutic trends, Azetidine, 3-cyclopropyl-3-methoxy- shows promise as a building block for CNS-targeting compounds, given the ability of similar structures to cross the blood-brain barrier. This aligns with growing research into neurological disorders and the need for novel molecular scaffolds that can address challenging targets in this area. Additionally, the compound's potential as a chiral auxiliary or organocatalyst in asymmetric synthesis is being investigated, expanding its utility beyond direct pharmaceutical applications.

From a drug design perspective, the 3-substituted azetidine core offers interesting possibilities for conformational restriction strategies, which can enhance potency and selectivity while potentially reducing off-target effects. Computational chemistry studies are underway to model the compound's preferred conformations and predict its interactions with various biological targets. These studies are particularly relevant given the increasing importance of structure-based drug design in modern pharmaceutical development.

The safety profile and ADME properties (Absorption, Distribution, Metabolism, and Excretion) of 1354800-14-8 are subjects of ongoing investigation, with preliminary data suggesting favorable characteristics for further development. Researchers are particularly interested in how the methoxy group might influence metabolic pathways compared to other azetidine derivatives, which could have implications for drug design and optimization strategies.

As the pharmaceutical industry continues to explore underutilized heterocycles, compounds like Azetidine, 3-cyclopropyl-3-methoxy- represent valuable additions to the medicinal chemist's toolbox. Future research directions may include exploring its incorporation into proteolysis targeting chimeras (PROTACs) or other emerging therapeutic modalities, as well as further investigation of its potential in agrochemical applications where similar structures have shown promise.

The growing body of research surrounding CAS No. 1354800-14-8 reflects broader trends in chemical innovation, where novel scaffolds are being explored to address challenges in drug discovery and development. As synthetic methodologies continue to advance, enabling more efficient access to such compounds, we can expect to see increased exploration of their therapeutic potential and applications across multiple scientific disciplines.